Cas no 1041437-98-2 (2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid)

• Product Name: 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid
• CAS No: 1041437-98-2
• MF: C₁₂H₁₆FNO₄S
• MW: 289.323145866394
• MDL: MFCD03618988
• CID: 4559696
• PubChem ID: 4479818
• Update Time: 2025-06-07

2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• LEUCINE, N-[(2-FLUOROPHENYL)SULFONYL]-
• N-[(2-FLUOROPHENYL)SULFONYL]LEUCINE
• ((2-Fluorophenyl)sulfonyl)leucine
• ((2-Fluorophenyl)sulfonyl)-L-leucine
• 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid

• MDL： MFCD03618988
• Inchi： 1S/C12H16FNO4S/c1-8(2)7-10(12(15)16)14-19(17,18)11-6-4-3-5-9(11)13/h3-6,8,10,14H,7H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： DNXZNZQLHQZNLP-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NS(C1=CC=CC=C1F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid

Introduction to 2-(2-Fluorobenzenesulfonamido)-4-Methylpentanoic Acid (CAS No. 1041437-98-2)

2-(2-Fluorobenzenesulfonamido)-4-methylpentanoic acid (CAS No. 1041437-98-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a fluorinated aromatic ring and a branched aliphatic chain. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid is defined by its molecular formula, C₁₃H₁₅FNO₃S, and its molecular weight of approximately 286.33 g/mol. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The sulfonamide moiety, on the other hand, is known for its broad-spectrum biological activity, including antimicrobial and anti-inflammatory effects.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. These findings suggest that 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid has also been investigated for its potential as an antimicrobial agent. Sulfonamides are well-known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria. Research has demonstrated that 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. This broad-spectrum activity makes it a valuable lead compound for the development of new antibiotics.

In addition to its direct biological activities, 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid has also been explored as a scaffold for drug design and optimization. The unique combination of functional groups in this molecule provides a versatile platform for chemical modifications aimed at enhancing its therapeutic efficacy and reducing potential side effects. For example, researchers have synthesized various derivatives by modifying the aliphatic chain or introducing additional functional groups to improve solubility and bioavailability.

The pharmacokinetic profile of 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid has also been studied in detail. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in plasma. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

In conclusion, 2-(2-fluorobenzenesulfonamido)-4-methylpentanoic acid (CAS No. 1041437-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its properties for clinical use.